molecular formula C10H11FN2O4 B8539065 Ethyl 2-fluoro-4-(methylamino)-5-nitrobenzoate

Ethyl 2-fluoro-4-(methylamino)-5-nitrobenzoate

Cat. No.: B8539065
M. Wt: 242.20 g/mol
InChI Key: GYOAZFXTKIPZQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 2-fluoro-4-(methylamino)-5-nitrobenzoate is a useful research compound. Its molecular formula is C10H11FN2O4 and its molecular weight is 242.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H11FN2O4

Molecular Weight

242.20 g/mol

IUPAC Name

ethyl 2-fluoro-4-(methylamino)-5-nitrobenzoate

InChI

InChI=1S/C10H11FN2O4/c1-3-17-10(14)6-4-9(13(15)16)8(12-2)5-7(6)11/h4-5,12H,3H2,1-2H3

InChI Key

GYOAZFXTKIPZQD-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC(=C(C=C1F)NC)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A 2M solution of MeNH2 in THF (21.6 mL; 43.3 mmol) is added dropwise to a solution of ethyl 2,4-difluoro-5-nitrobenzoate (5.0 g; 21.6 mmol) in THF (70 mL) at −5° C. The mixture is left overnight at rt whereafter an additional portion of 2M MeNH2 in THF (10.0 mL; 2 M; 21.6 mmol) is added at 0° C. After 3 h at rt, water is added and the mixture is concentrated. The resulting precipitate is filtered off and dried to give the sub-title compound. Yield: 5.0 g (96%).
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Name
Quantity
70 mL
Type
solvent
Reaction Step One
Name
Quantity
21.6 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Synthesis routes and methods II

Procedure details

Prepared analogously to example 156b from 2,4-difluoro-5-nitro-benzoic acid ethyl ester and 2 M methylamine solution in THF.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

Synthesis routes and methods III

Procedure details

A solution of MeNH2 in THF (21.6 mL; 2 M; 43.3 mmol) was added dropwise to a solution of ethyl 2,4-difluoro-5-nitrobenzoate (5.0 g; 21.6 mmol) in THF (70 mL) at −5° C. The mixture was left over night at rt whereafter an additional portion of MeNH2 in THF (10.0 mL; 2 M; 21.6 mmol) was added at 0° C. After 3 h at rt, water was added and the mixture was concentrated. The resulting precipitate was filtered off and dried to give the sub-title compound. Yield: 5.0 g (96%).
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Name
Quantity
70 mL
Type
solvent
Reaction Step One
Name
Quantity
21.6 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.